Cas no 3257-73-6 (9-(2',3',5'-Tri-O-benzyl-b-D-arabinofuranosyl)adenine)

• Product Name: 9-(2',3',5'-Tri-O-benzyl-b-D-arabinofuranosyl)adenine
• CAS No: 3257-73-6
• MF: C₃₁H₃₁N₅O₄
• MW: 537.608947038651
• CID: 319278
• PubChem ID: 54445555
• Update Time: 2025-08-03

9-(2',3',5'-Tri-O-benzyl-b-D-arabinofuranosyl)adenine Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine,9-[2,3,5-tris-O-(phenylmethyl)-b-D-arabinofuranosyl]-
• 9-(2', 3', 5'-TRI-O-BENZYL-BETA-D-ARABINOFURANOSYL)-ADENINE
• 9-(2',3',5'-Tri-O-benzyl-β-D-arabinofuranosyl)adenine
• 9-[3,4-bis(phenylmethoxy)-5-(phenylmethoxymethyl)oxolan-2-yl]purin-6-amine
• 1-(6-amino-purin-9-yl)-O2,O3,O5-tribenzyl-β-D-1-deoxy-arabinofuranose
• 9-(2,3,5-tri-o-benzylpentofuranosyl)-9h-purin-6-amine
• 9-(2,3,5-tri-O-benzyl-β-D-arabinofuranosyl)adenine
• 9-adenin
• AC1L60PD
• AC1Q4Y4I
• AGN-PC-00BSRM
• AR-1H4916
• NSC88963
• 9-(2',3',5'-TRI-O-BENZYL-BETA-D-ARABINOFURANOSYL)-ADENINE
• 9-((2R,3S,4R,5R)-3,4-Bis(benzyloxy)-5-((benzyloxy)methyl)tetrahydrofuran-2-yl)-9H-purin-6-amine
• SCHEMBL11427985
• MFCD00038476
• 9-[(2R,3S,4R,5R)-3,4-bis(phenylmethoxy)-5-(phenylmethoxymethyl)oxolan-2-yl]purin-6-amine
• 9-((2R,3S,4R,5R)-3,4-bis(benzyloxy)-5-(benzyloxymethyl)tetrahydrofuran-2-yl)-9H-purin-6-amine
• 3257-73-6
• 9-(2',3',5'-Tri-O-benzyl-b-D-arabinofuranosyl)adenine
• WRFWNCVDEVBPJK-IIHCQYLKSA-N
• 9-.beta.-[2,3,5-Tri-O-benzyl-d-arabinofuranosyl]adenine
• 9-[(2R,3S,4R,5R)-3,4-bis(benzyloxy)-5-[(benzyloxy)methyl]oxolan-2-yl]-9H-purin-6-amine
• 9-(2',3',5'-Tri-O-benzyl- beta -D-arabinofuranosyl)adenine

• Inchi： 1S/C31H31N5O4/c32-29-26-30(34-20-33-29)36(21-35-26)31-28(39-18-24-14-8-3-9-15-24)27(38-17-23-12-6-2-7-13-23)25(40-31)19-37-16-22-10-4-1-5-11-22/h1-15,20-21,25,27-28,31H,16-19H2,(H2,32,33,34)/t25-,27-,28+,31-/m1/s1
• InChI Key： WRFWNCVDEVBPJK-IIHCQYLKSA-N
• SMILES： O1[C@H]([C@H]([C@@H]([C@H]1COCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 537.23800
• Monoisotopic Mass: 537.23760449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 40
• Rotatable Bond Count: 11
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 106.54000
• LogP: 5.27470

9-(2',3',5'-Tri-O-benzyl-b-D-arabinofuranosyl)adenine Security Information

• WGK Germany：3

Additional information on 9-(2',3',5'-Tri-O-benzyl-b-D-arabinofuranosyl)adenine

Comprehensive Guide to 9-(2',3',5'-Tri-O-benzyl-b-D-arabinofuranosyl)adenine (CAS No. 3257-73-6): Properties, Applications, and Market Insights

9-(2',3',5'-Tri-O-benzyl-b-D-arabinofuranosyl)adenine (CAS No. 3257-73-6) is a specialized nucleoside derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a benzyl-protected arabinofuranosyl adenine, serves as a crucial intermediate in the synthesis of modified nucleosides and oligonucleotides. Its unique structure, featuring a tri-O-benzyl protection on the arabinofuranosyl moiety, makes it a valuable building block for developing novel therapeutic agents.

The growing interest in nucleoside analogs for antiviral and anticancer therapies has propelled the demand for high-quality intermediates like 9-(2',3',5'-Tri-O-benzyl-b-D-arabinofuranosyl)adenine. Researchers are particularly intrigued by its potential role in the development of RNA-based therapeutics, a hot topic in modern drug discovery. With the rise of mRNA vaccines and gene editing technologies, the importance of well-characterized nucleoside derivatives cannot be overstated.

From a chemical perspective, 3257-73-6 exhibits several interesting properties. The benzyl protecting groups enhance the compound's stability while maintaining reactivity for subsequent synthetic transformations. This characteristic makes it particularly useful in solid-phase oligonucleotide synthesis, where protecting group strategy is paramount. The compound's molecular weight and purity are critical parameters that researchers carefully monitor, as they directly impact the efficiency of downstream applications.

The synthesis of 9-(2',3',5'-Tri-O-benzyl-b-D-arabinofuranosyl)adenine typically involves multi-step organic transformations starting from D-arabinose or related sugars. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's growing commitment to sustainable practices. Advanced purification techniques such as preparative HPLC and column chromatography ensure the final product meets the stringent quality standards required for research and development applications.

In the current market landscape, CAS 3257-73-6 finds applications across multiple cutting-edge research areas. Its primary use lies in the preparation of modified nucleic acids for studying RNA structure-function relationships. Additionally, it serves as a precursor for developing antisense oligonucleotides, which represent a promising class of therapeutic agents for treating genetic disorders. The compound's versatility also extends to chemical biology studies, where researchers employ it to probe enzymatic mechanisms in nucleic acid metabolism.

Quality control of 9-(2',3',5'-Tri-O-benzyl-b-D-arabinofuranosyl)adenine involves comprehensive analytical characterization. Techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis are routinely employed to verify the compound's identity and purity. These analytical methods are particularly important given the compound's role as a pharmaceutical intermediate, where even minor impurities could significantly impact downstream research outcomes.

The storage and handling of 3257-73-6 require careful consideration to maintain its stability. Standard practice involves storing the compound at -20°C under inert atmosphere conditions, protected from moisture and light. These precautions help preserve the integrity of both the adenine base and the benzyl-protected sugar moiety, ensuring consistent performance in research applications.

From a regulatory standpoint, 9-(2',3',5'-Tri-O-benzyl-b-D-arabinofuranosyl)adenine is classified as a research chemical with no known therapeutic use by itself. However, its derivatives may be subject to various regulatory frameworks depending on their intended applications. Researchers working with this compound should stay informed about evolving regulations concerning nucleoside analogs and oligonucleotide therapeutics in their respective jurisdictions.

The future outlook for CAS 3257-73-6 appears promising, driven by continued advancements in nucleic acid therapeutics. As research into RNA-targeted drugs and gene therapies expands, the demand for high-quality nucleoside intermediates is expected to grow correspondingly. Innovations in synthetic methodology and process chemistry will likely further enhance the accessibility and utility of this important building block.

For researchers seeking alternatives or related compounds, several structurally similar molecules may be of interest. These include various protected nucleosides with different sugar moieties or base modifications. The selection of appropriate analogs depends on the specific research objectives, whether focused on nucleic acid stability, cellular uptake, or enzymatic processing studies.

In conclusion, 9-(2',3',5'-Tri-O-benzyl-b-D-arabinofuranosyl)adenine (CAS No. 3257-73-6) represents a valuable tool in modern chemical and pharmaceutical research. Its role in facilitating the development of novel nucleic acid-based therapies positions it as a compound of continuing importance. As the field of RNA therapeutics evolves, this carefully protected nucleoside derivative will undoubtedly remain a key component in the researcher's toolkit.